Cas no 64232-01-5 (Phenol, 2,2'-(1,2-ethanediyl)bis[6-cyclopentyl-4-methyl-)

• Product Name: Phenol, 2,2'-(1,2-ethanediyl)bis[6-cyclopentyl-4-methyl-
• CAS No: 64232-01-5
• MF: C₂₆H₃₄O₂
• MW: 378.546967983246
• CID: 424522
• PubChem ID: 71380266
• Update Time: 2025-04-19

Phenol, 2,2'-(1,2-ethanediyl)bis[6-cyclopentyl-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-cyclopentyl-6-[2-(3-cyclopentyl-2-hydroxy-5-methylphenyl)ethyl]-4-methylphenol
• DTXSID60802789
• 64232-01-5
• 2,2'-(Ethane-1,2-diyl)bis(6-cyclopentyl-4-methylphenol)
• Phenol, 2,2'-(1,2-ethanediyl)bis[6-cyclopentyl-4-methyl-

• Inchi： 1S/C26H34O2/c1-17-13-21(25(27)23(15-17)19-7-3-4-8-19)11-12-22-14-18(2)16-24(26(22)28)20-9-5-6-10-20/h13-16,19-20,27-28H,3-12H2,1-2H3
• InChI Key： UZTQKQITHVQGOI-UHFFFAOYSA-N
• SMILES： OC1C(=CC(C)=CC=1C1CCCC1)CCC1=CC(C)=CC(=C1O)C1CCCC1

Computed Properties

• Exact Mass: 378.25602
• Monoisotopic Mass: 378.255880323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.1
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46